Cas no 1620562-55-1 (N-(6-acetyl-1,3-dioxaindan-5-yl)prop-2-enamide)

• Product Name: N-(6-acetyl-1,3-dioxaindan-5-yl)prop-2-enamide
• CAS No: 1620562-55-1
• MF: C₁₂H₁₁NO₄
• MW: 233.220043420792
• CID: 5404239
• PubChem ID: 125500627
• Update Time: 2025-10-29

N-(6-acetyl-1,3-dioxaindan-5-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(6-Acetyl-1,3-benzodioxol-5-yl)-2-propenamide
• EN300-26591512
• 1620562-55-1
• N-(6-Acetyl-1,3-benzodioxol-5-yl)prop-2-enamide
• Z3405282182
• N-(6-acetyl-1,3-dioxaindan-5-yl)prop-2-enamide

• Inchi： 1S/C12H11NO4/c1-3-12(15)13-9-5-11-10(16-6-17-11)4-8(9)7(2)14/h3-5H,1,6H2,2H3,(H,13,15)
• InChI Key： LOFBJAPEXFCWCM-UHFFFAOYSA-N
• SMILES： O1COC2C=C(C(C(C)=O)=CC1=2)NC(C=C)=O

Computed Properties

• Exact Mass: 233.06880783g/mol
• Monoisotopic Mass: 233.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 64.6Ų

Additional information on N-(6-acetyl-1,3-dioxaindan-5-yl)prop-2-enamide

Professional Introduction to N-(6-acetyl-1,3-dioxaindan-5-yl)prop-2-enamide (CAS No. 1620562-55-1)

N-(6-acetyl-1,3-dioxaindan-5-yl)prop-2-enamide, identified by the Chemical Abstracts Service Number (CAS No.) 1620562-55-1, is a specialized organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound belongs to a class of molecules characterized by its unique structural framework, which includes a dioxaindan core and an amide functional group. The dioxaindan moiety, a bicyclic structure comprising two oxygen atoms and a fused five-membered ring system, contributes to the compound's distinct chemical properties and reactivity. The presence of an acetyl group at the 6-position and an amide linkage at the prop-2-enyl position further enhances its potential utility in various synthetic and pharmaceutical applications.

The synthesis and characterization of N-(6-acetyl-1,3-dioxaindan-5-yl)prop-2-enamide have been subjects of extensive study in recent years. Researchers have been particularly interested in its structural features and how these features influence its biological activity. The compound's dioxaindan core is known to exhibit properties that make it a promising candidate for further development in medicinal chemistry. Specifically, the oxygen atoms within the dioxaindan ring can participate in hydrogen bonding interactions, which are crucial for binding to biological targets. This characteristic has led to investigations into its potential as a scaffold for drug discovery.

In recent years, there has been a growing interest in exploring the pharmacological properties of dioxaindan derivatives. These compounds have shown promise in various preclinical studies due to their ability to interact with biological macromolecules in a specific manner. The acetyl group in N-(6-acetyl-1,3-dioxaindan-5-yl)prop-2-enamide adds another layer of complexity, influencing both the electronic distribution and steric environment of the molecule. This dual functionality has been exploited by researchers to design molecules with enhanced binding affinity and selectivity.

The amide group in the compound's structure is another key feature that has attracted considerable attention. Amides are well-known for their role as bioisosteres, capable of replacing other functional groups while maintaining or even improving biological activity. In the context of N-(6-acetyl-1,3-dioxaindan-5-yl)prop-2-enamide, the amide linkage provides a hinge-like flexibility that can be exploited to modulate the compound's interactions with biological targets. This flexibility has been leveraged in the design of novel molecules targeting various therapeutic areas.

One of the most exciting developments in the study of N-(6-acetyl-1,3-dioxaindan-5-yl)prop-2-enamide is its potential application in drug discovery. Researchers have been exploring its interactions with enzymes and receptors relevant to several diseases. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. These findings are particularly significant given the increasing recognition of inflammation as a key factor in numerous chronic diseases.

The structural diversity offered by N-(6-acetyl-1,3-dioxaindan-5-yl)prop-2-enamide also makes it a valuable tool for medicinal chemists. By modifying different parts of the molecule, researchers can generate libraries of compounds with tailored properties. This approach has been successful in identifying lead candidates for further optimization. The ability to fine-tune both the electronic and steric properties of the molecule allows for the creation of highly specific inhibitors or modulators.

In addition to its pharmacological potential, N-(6-acetyl-1,3-dioxaindan-5-yl)prop-2-enamide has shown promise in material science applications. Its unique structural features make it a candidate for developing novel polymers and materials with specific functionalities. For example, researchers have explored its use in creating polymers with enhanced thermal stability or biodegradability. These applications highlight the versatility of this compound beyond traditional pharmaceutical uses.

The synthesis of N-(6-acetyl-1,3-dioxaindan-5-yl)prop-2-enamide presents both challenges and opportunities for synthetic chemists. The synthesis involves multiple steps, each requiring careful optimization to ensure high yield and purity. Recent advances in synthetic methodologies have made it possible to access complex structures like this one more efficiently than ever before. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing the desired framework.

The characterization of N-(6-acetyl-1,3-dioxaindan-5-yl)prop-2-enamide has also benefited from modern analytical techniques. High-resolution spectroscopy methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) provide detailed information about the compound's structure and purity. These techniques are essential for confirming the identity of synthetic products and understanding their behavior under different conditions.

In conclusion, N-(6-acetyl-1,3-dioxaindan-5-ylyl) strong>prop - 2 - enamide (CAS No. 1620562 - 55 - 1) is a multifaceted compound with significant potential in both pharmaceuticals and material science. Its unique structural features make it a valuable scaffold for drug discovery, while its diverse functional groups offer opportunities for innovation. As research continues, this compound is expected to play an increasingly important role in advancing our understanding of chemical biology and developing new therapeutic agents. The ongoing studies into its pharmacological properties, synthetic methodologies, and material science applications underscore its importance as a subject of scientific inquiry.